![molecular formula C20H17ClF3N3O3S B2356317 1-[(4-Chlorophenyl)sulfonyl]-4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine CAS No. 946369-34-2](/img/structure/B2356317.png)
1-[(4-Chlorophenyl)sulfonyl]-4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antibacterial Activity
- Antibacterial Potential: The compound shows moderate inhibitory activity against Gram-negative bacterial strains. Compound 8g, with a 2-methylphenyl group, was found to be the most active growth inhibitor of certain bacterial strains, including Salmonella typhi and Escherichia coli, with minimum inhibitory concentrations (MIC) in the micromolar range. This suggests potential for antibacterial applications (Iqbal et al., 2017).
Alzheimer’s Disease Treatment
- Alzheimer’s Disease Drug Candidates: Compounds derived from this chemical structure have been synthesized to evaluate potential drug candidates for Alzheimer’s disease. They have been tested for enzyme inhibition activity against acetyl cholinesterase (AChE), suggesting a potential application in managing Alzheimer's disease (Rehman et al., 2018).
Anticancer Agents
- Anticancer Activity: Certain derivatives, particularly those with the compound’s structure, have shown promising results as anticancer agents. They have demonstrated inhibitory effects on cancer cell lines, indicating potential therapeutic applications in oncology (Rehman et al., 2018).
Enzyme Inhibition
- Butyrylcholinesterase Inhibition: The synthesized compounds have been screened against butyrylcholinesterase (BChE) enzyme, showing significant inhibitory activity. This suggests potential applications in conditions where BChE activity modulation is beneficial (Khalid et al., 2016).
Structural and Spectral Analysis
- Crystal Structure Studies: The compound has been subject to X-ray crystallography, revealing details about its molecular and crystal structure. This kind of structural analysis is crucial for understanding the compound's properties and potential applications in various fields (Girish et al., 2008).
properties
IUPAC Name |
5-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClF3N3O3S/c21-16-4-6-17(7-5-16)31(28,29)27-10-8-13(9-11-27)19-25-18(26-30-19)14-2-1-3-15(12-14)20(22,23)24/h1-7,12-13H,8-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUNWSDAXUYWBNA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC(=NO2)C3=CC(=CC=C3)C(F)(F)F)S(=O)(=O)C4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClF3N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Chlorophenyl)sulfonyl]-4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.